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Compound of Interest

Compound Name: Paliperidone Palmitate-d4

Cat. No.: B586270 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals requiring standardized protocols for the preparation of Paliperidone Palmitate-
d4 stock solutions for use in analytical and experimental settings.

Abstract: Paliperidone Palmitate-d4 is the deuterium-labeled form of Paliperidone Palmitate,

an atypical antipsychotic.[1] It serves as an essential internal standard in quantitative

bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), for the

accurate determination of Paliperidone Palmitate in biological matrices. Proper preparation of

stock solutions is critical for ensuring the accuracy, precision, and reproducibility of

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Paliperidone Palmitate-d4 stock solutions.

Physicochemical Properties and Solubility
Paliperidone Palmitate-d4 is typically supplied as a solid, ranging in color from white to beige.

[2] Key properties are summarized below.
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Property Value Reference

Molecular Formula C39H53D4FN4O4 [1][3]

Molecular Weight 668.92 g/mol [1][3]

CAS Number 1794685-21-4 [1][3]

Appearance White to beige powder/solid [2]

Purity ≥98% (by HPLC) [2]

Solubility is a critical factor in selecting an appropriate solvent for the stock solution.

Paliperidone Palmitate-d4 is practically insoluble in aqueous solutions but shows solubility in

several organic solvents.[4][5]

Solvent Solubility Data Reference

Dimethyl Sulfoxide (DMSO)
1 mg/mL (1.5 mM). Use of

fresh DMSO is recommended.
[6]

DMSO with Trifluoroacetic Acid

(TFA)

2 mg/mL (with the addition of

one drop of TFA)
[2]

Methanol Soluble [4]

Chloroform Slightly soluble [4][7]

Ethyl Acetate
Slightly soluble (may require

heating and sonication)
[7]

Water Insoluble / Slightly soluble [4][5][6]

Safety Precautions and Handling
Paliperidone Palmitate-d4 should be handled with care, following standard laboratory safety

procedures.

Hazard Classification: The compound is classified as acutely toxic if swallowed (Oral,

Category 3).[2][8][9]
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Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[9] Avoid

creating dust.[10] Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.[9]

Disposal: Dispose of waste materials in accordance with local, regional, and national

regulations.[9]

First Aid: In case of accidental exposure, seek immediate medical attention. If swallowed,

rinse mouth and call a poison center or doctor immediately.[8][9]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 1 mg/mL primary stock solution in DMSO.

Calculations should be adjusted based on the desired final concentration.

Materials and Equipment:

Paliperidone Palmitate-d4 solid

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Spatula

Pipettes

Vortex mixer

Sonicator (optional)

Inert gas (e.g., nitrogen or argon) for purging (recommended)[4]

Appropriate PPE
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Preparation

Storage

Start: Equilibrate
Paliperidone Palmitate-d4

to Room Temperature

Accurately Weigh
Required Mass

15-30 min

Place in Volumetric Flask
& Add ~70% Solvent (DMSO)

Vortex and/or Sonicate
Until Fully Dissolved

If needed

Bring to Final Volume
with Solvent

Invert Flask to Ensure
Homogeneity

Aliquot into Amber Vials

Store at ≤ -20°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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